Cas no 83961-89-1 (2,4-Pyrimidinediamine,5-nitroso-)

• Product Name: 2,4-Pyrimidinediamine,5-nitroso-
• CAS No: 83961-89-1
• MF: C₄H₅N₅O
• MW: 139.115399122238
• CID: 706968
• PubChem ID: 21666875
• Update Time: 2025-04-19

2,4-Pyrimidinediamine,5-nitroso- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,5-nitroso-
• 2,4-Pyrimidinediamine, 5-nitroso- (9CI)
• 83961-89-1
• SCHEMBL2097469
• 2,4-Pyrimidinediamine,5-nitroso-(9ci)

• Inchi： 1S/C4H5N5O/c5-3-2(9-10)1-7-4(6)8-3/h1H,(H4,5,6,7,8)
• InChI Key： JIIMLHCFNYIROG-UHFFFAOYSA-N
• SMILES： O=NC1=CN=C(N)N=C1N

Computed Properties

• Exact Mass: 139.049
• Monoisotopic Mass: 139.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: -0.6